Cas no 1261230-64-1 ((2,5-Dichloro-benzyl)-methyl-piperidin-3-yl-amine hydrochloride)
(2,5-Dichloro-benzyl)-methyl-piperidin-3-yl-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (2,5-Dichloro-benzyl)-methyl-piperidin-3-yl-amine hydrochloride
- N-(2,5-Dichlorobenzyl)-N-methylpiperidin-3-amine hydrochloride
- SBB074669
- (2,5-Dichlorobenzyl)methylpiperidin-3-ylamine hydrochloride
- [(2,5-dichlorophenyl)methyl]methyl-3-piperidylamine, chloride
-
- Inchi: 1S/C13H18Cl2N2.ClH/c1-17(12-3-2-6-16-8-12)9-10-7-11(14)4-5-13(10)15;/h4-5,7,12,16H,2-3,6,8-9H2,1H3;1H
- InChI Key: HPHHPPNXCXMRCW-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1CN(C)C1CNCCC1)Cl.Cl
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 238
- Topological Polar Surface Area: 15.3
(2,5-Dichloro-benzyl)-methyl-piperidin-3-yl-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM370959-1g |
N-(2,5-Dichlorobenzyl)-N-methylpiperidin-3-amine hydrochloride |
1261230-64-1 | 95%+ | 1g |
$509 | 2022-09-03 | |
| Fluorochem | 090445-500mg |
2,5-Dichloro-benzyl)-methyl-piperidin-3-yl-amine hydrochloride |
1261230-64-1 | 500mg |
£229.00 | 2022-03-01 |
(2,5-Dichloro-benzyl)-methyl-piperidin-3-yl-amine hydrochloride Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on (2,5-Dichloro-benzyl)-methyl-piperidin-3-yl-amine hydrochloride
Introduction to (2,5-Dichloro-benzyl)-methyl-piperidin-3-yl-amine hydrochloride (CAS No. 1261230-64-1)
Compound with the CAS number 1261230-64-1 and the product name (2,5-Dichloro-benzyl)-methyl-piperidin-3-yl-amine hydrochloride represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of both chloro substituents on the benzyl ring and a piperidine moiety linked through an amine group introduces a complex interplay of electronic and steric effects, which are crucial for its biological activity.
The molecular structure of (2,5-Dichloro-benzyl)-methyl-piperidin-3-yl-amine hydrochloride consists of a benzene ring substituted with two chlorine atoms at the 2 and 5 positions, a methyl group attached to the benzyl portion, and a piperidine ring connected via an amine group. This specific arrangement not only contributes to its distinct chemical properties but also influences its interaction with biological targets. The hydrochloride salt form enhances its solubility in water, making it more suitable for various pharmaceutical formulations.
In recent years, there has been a growing interest in developing novel compounds that can modulate neurotransmitter systems. The piperidine ring in (2,5-Dichloro-benzyl)-methyl-piperidin-3-yl-amine hydrochloride is known to be a common pharmacophore in many central nervous system (CNS) drugs. Its ability to interact with receptors and enzymes involved in neurotransmission makes it a promising candidate for therapeutic applications. Specifically, research has indicated that compounds with similar structural motifs may have potential in treating disorders such as depression, anxiety, and neurodegenerative diseases.
One of the most compelling aspects of (2,5-Dichloro-benzyl)-methyl-piperidin-3-yl-amine hydrochloride is its potential as an intermediate in the synthesis of more complex pharmacological agents. The unique combination of functional groups allows for further chemical modifications, enabling the development of derivatives with enhanced potency and selectivity. This flexibility is particularly valuable in drug discovery pipelines where lead optimization is a critical step.
The synthesis of (2,5-Dichloro-benzyl)-methyl-piperidin-3-yl-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of chlorine atoms at the 2 and 5 positions of the benzene ring is achieved through chlorination reactions, typically using reagents such as phosphorus oxychloride (POCl₃). The subsequent formation of the amine linkage between the benzyl group and the piperidine ring is facilitated by reductive amination or other nucleophilic substitution reactions. Finally, conversion to the hydrochloride salt is performed to improve stability and solubility.
Evaluation of the pharmacological properties of (2,5-Dichloro-benzyl)-methyl-piperidin-3-yl-amine hydrochloride has revealed several interesting findings. In vitro studies have demonstrated its ability to interact with various targets, including serotonin receptors (5-HT1A, 5-HT2A) and dopamine receptors (D1, D2). These interactions suggest potential therapeutic effects in modulating mood and cognitive functions. Additionally, preliminary animal models have shown promising results in terms of anxiolytic and antidepressant-like activities.
The development of new drugs often involves extensive computational modeling to predict how a compound will behave within biological systems. Molecular docking studies have been conducted on (2,5-Dichloro-benzyl)-methyl-piperidin-3-yl-amine hydrochloride to understand its binding affinity and mode of interaction with target proteins. These studies have provided valuable insights into the compound's mechanism of action and have helped guide further optimization efforts.
The safety profile of any pharmaceutical compound is paramount before it can be considered for clinical use. Preclinical toxicology studies have been performed on (2,5-Dichloro-benzyl)-methyl-piperidin-3-yl-amine hydrochloride to assess its potential adverse effects. Initial results indicate that the compound exhibits moderate toxicity at high doses but appears relatively well-tolerated at therapeutic levels. Further studies are ongoing to fully characterize its safety profile.
The future prospects for (2,5-Dichloro-benzyl)-methyl-piperidin-3-yl-amine hydrochloride are promising as it continues to be explored in both academic research and industrial drug development programs. Its unique structural features make it a versatile building block for designing new drugs targeting neurological disorders. As research progresses, it is anticipated that more refined derivatives will be developed with improved pharmacokinetic properties and reduced side effects.
In conclusion, compound CAS no.1261230-64-1, named as(2,5-Dichloro-benzyl)-methyl-piperidin-3-yl-amine hydrochloride, represents a significant contribution to pharmaceutical chemistry due to its complex molecular structure and potential therapeutic applications. Its role as an intermediate in drug synthesis and its interaction with CNS-related targets make it a valuable asset in ongoing research efforts aimed at developing novel treatments for neurological disorders.
1261230-64-1 ((2,5-Dichloro-benzyl)-methyl-piperidin-3-yl-amine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)